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Compound of Interest

Compound Name: 2,4,5-Trichloroaniline

Cat. No.: B140166 Get Quote

Application Note: GC-MS Analysis of 2,4,5-
Trichloroaniline
Audience: Researchers, scientists, and drug development professionals.

Introduction
2,4,5-Trichloroaniline is a chlorinated aromatic amine that is used as an intermediate in the

synthesis of dyes, pigments, and pesticides. Due to its potential toxicity and persistence in the

environment, a sensitive and specific analytical method for its detection and quantification is

crucial. This application note details a robust Gas Chromatography-Mass Spectrometry (GC-

MS) method for the analysis of 2,4,5-Trichloroaniline in environmental samples.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the GC-MS analysis of

2,4,5-Trichloroaniline.

Table 1: Analyte Properties and Retention Time
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Parameter Value Reference

Compound Name 2,4,5-Trichloroaniline N/A

CAS Number 636-30-6 [1]

Molecular Formula C₆H₄Cl₃N [1]

Molecular Weight 196.46 g/mol [1][2]

GC Column
DB-5ms (30 m x 0.25 mm I.D.,

0.5 µm)
Agilent Application Note

Retention Time ~18.2 min Agilent Application Note

Table 2: Mass Spectrometry Parameters (SIM Mode)

Parameter m/z Ion Type

Target Ion (Quantifier) 195 Molecular Ion [M]⁺

Qualifier Ion 1 197 Isotope Ion [M+2]⁺

Qualifier Ion 2 160 Fragment Ion [M-Cl]⁺

Table 3: Method Performance (Typical Values)

Parameter Value Reference

Limit of Detection (LOD) 0.002 - 0.007 µg/L [3]

Limit of Quantitation (LOQ) 0.01 - 0.03 µg/L [3]

Linearity Range 0.01 - 10 µg/L [3]

Experimental Protocols
This section provides detailed methodologies for the sample preparation and GC-MS analysis

of 2,4,5-Trichloroaniline.
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Sample Preparation (Aqueous Samples)
This protocol is based on the principles of EPA Method 3510C for liquid-liquid extraction.[4]

Sample Collection: Collect 1-liter aqueous samples in clean glass containers.

pH Adjustment: Adjust the pH of the water sample to >11 with the dropwise addition of 5 M

Sodium Hydroxide (NaOH).

Extraction:

Transfer the pH-adjusted sample to a 2 L separatory funnel.

Add 60 mL of dichloromethane to the separatory funnel.

Shake the funnel vigorously for 2 minutes, with periodic venting to release pressure.

Allow the layers to separate for a minimum of 10 minutes.

Drain the lower organic layer into a collection flask.

Repeat the extraction two more times with fresh 60 mL portions of dichloromethane,

combining the organic extracts.

Drying: Dry the combined organic extract by passing it through a funnel containing

anhydrous sodium sulfate.

Concentration: Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-

D) apparatus or a gentle stream of nitrogen.

Internal Standard: Add a known amount of an appropriate internal standard (e.g., d5-aniline)

to the final extract before GC-MS analysis.

GC-MS Instrumentation and Conditions
The following instrumental parameters are recommended for the analysis of 2,4,5-
Trichloroaniline.

Gas Chromatograph (GC) Conditions:
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GC System: Agilent 7890B GC or equivalent

Column: Agilent J&W DB-5ms, 30 m x 0.25 mm I.D., 0.5 µm film thickness

Inlet: Split/Splitless injector

Injector Temperature: 250°C

Injection Mode: Splitless

Injection Volume: 1 µL

Carrier Gas: Helium

Flow Rate: 1.2 mL/min (constant flow)

Oven Temperature Program:

Initial temperature: 40°C, hold for 5 minutes

Ramp: 12°C/min to 290°C

Final hold: 290°C for 10 minutes

Mass Spectrometer (MS) Conditions:

MS System: Agilent 5977B MSD or equivalent

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Transfer Line Temperature: 280°C

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)
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SIM Ions:

Quantifier: m/z 195

Qualifiers: m/z 197, 160

Experimental Workflow
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Sample Preparation

GC-MS Analysis

Data Processing

1. Sample Collection
(1 L Aqueous Sample)

2. pH Adjustment
(pH > 11 with NaOH)

3. Liquid-Liquid Extraction
(3x 60 mL Dichloromethane)

4. Drying
(Anhydrous Sodium Sulfate)

5. Concentration
(to 1 mL)

6. Internal Standard Addition

7. GC Injection
(1 µL, Splitless)

8. GC Separation
(DB-5ms column)

9. MS Detection
(SIM Mode)

10. Quantification
(Peak Area Integration)

11. Reporting
(Concentration in µg/L)

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of 2,4,5-Trichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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